Cas no 2034210-41-6 (3-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine)

• Product Name: 3-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine
• CAS No: 2034210-41-6
• MF: C₁₆H₁₈N₄O₃
• MW: 314.3391
• CID: 5347591
• Update Time: 2025-10-22

3-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• (2-methoxypyridin-3-yl)-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]methanone
• (2-methoxypyridin-3-yl)(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone
• 3-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine

• Inchi： 1S/C16H18N4O3/c1-11-5-6-14(19-18-11)23-12-7-9-20(10-12)16(21)13-4-3-8-17-15(13)22-2/h3-6,8,12H,7,9-10H2,1-2H3
• InChI Key： NWNZLOIIQRJLDK-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(C([H])([H])[H])=NN=1)C1([H])C([H])([H])N(C(C2C([H])=C([H])C([H])=NC=2OC([H])([H])[H])=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 409
• XLogP3: 1.1
• Topological Polar Surface Area: 77.4

Additional information on 3-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine

Comprehensive Overview of 3-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine (CAS No. 2034210-41-6)

The compound 3-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine (CAS No. 2034210-41-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyridazine and pyrrolidine moieties make it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential applications in kinase inhibition and neurodegenerative disease therapeutics, aligning with current trends in precision medicine.

One of the most searched questions in the field is: "What are the biological activities of pyridazine derivatives?" This compound, with its 6-methylpyridazine core, fits into this inquiry perfectly. Pyridazine derivatives are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The 2-methoxypyridine-3-carbonyl group in this molecule further enhances its binding affinity to biological targets, making it a subject of intense study in medicinal chemistry.

In the context of AI-driven drug discovery, 2034210-41-6 has been highlighted in computational studies for its optimal ADME (Absorption, Distribution, Metabolism, and Excretion) properties. This aligns with the growing demand for in silico screening tools to accelerate drug development. The compound's pyrrolidin-3-yloxy linker also contributes to its metabolic stability, a critical factor in oral bioavailability—a hot topic in pharmaceutical forums.

Another trending discussion revolves around "small molecule inhibitors for rare diseases." The structural elegance of 3-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine positions it as a potential candidate for addressing undruggable targets. Its hydrogen bond acceptors and lipophilic balance are key features that researchers are optimizing to improve target selectivity—a priority in personalized therapy development.

From a synthetic chemistry perspective, the incorporation of a methoxypyridine scaffold into the molecule underscores its versatility. This motif is frequently searched in relation to "heterocyclic compound synthesis," reflecting its importance in organic synthesis methodologies. The CAS No. 2034210-41-6 is often cited in patents focusing on catalytic amidation techniques, which are pivotal for scalable production.

Environmental and green chemistry advocates are also examining this compound for its potential biodegradability, given the increasing regulatory emphasis on sustainable pharmaceuticals. The methylpyridazine segment, in particular, is being evaluated for its ecological footprint, addressing queries like "How to design eco-friendly drug molecules?"

In summary, 3-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine represents a multifaceted compound with applications spanning drug design, computational biology, and sustainable chemistry. Its CAS No. 2034210-41-6 serves as a gateway to a wealth of research, making it a cornerstone in modern pharmaceutical innovation.